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Compound of Interest

Compound Name: AGD-0182

Cat. No.: B12405957

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

AGD-0182, a potent microtubule-disrupting agent. Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Compound Information
AGD-0182 is a synthetic analog of the natural tubulin-binding molecule Dolastatin 10. Its

mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest

and apoptosis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12405957#bc-rfq
https://www.benchchem.com/product/b12405957/docs?utm_src=pdf-body#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/product/b12405957/docs?utm_src=pdf-body#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Molecular Formula C38H63N9O7

Molecular Weight 757.96 g/mol

CAS Number 1835700-14-5

Mechanism of Action Microtubule Disrupting Agent

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Storage -20°C, protected from light

Experimental Protocols
Materials and Equipment

AGD-0182 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
AGD-0182 is a potent cytotoxic agent. Handle with extreme care in a designated area, such as

a chemical fume hood. Always wear appropriate PPE to avoid skin and eye contact or

inhalation. Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation Protocol (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of AGD-0182 in DMSO.
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Equilibration: Allow the vial of AGD-0182 powder to equilibrate to room temperature for at

least 15 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of AGD-0182 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh 7.58 mg of AGD-0182.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.0001 mol x 757.96 g/mol = 0.00758 g = 7.58 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the AGD-0182 powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath for a few minutes can aid in dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C.
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Stock Solution Preparation Workflow

Start

Equilibrate AGD-0182
to Room Temperature

Weigh AGD-0182 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C

End

Click to download full resolution via product page

Caption: Workflow for AGD-0182 Stock Solution Preparation.
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Caption: AGD-0182 Mechanism of Action via Microtubule Disruption.
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Solution Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405957/docs#application-notes-and-protocols-for-
ag-0182-stock-solution-preparation]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12405957/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/product/b12405957/docs?utm_src=pdf-body#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/product/b12405957/docs#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/product/b12405957/docs#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/product/b12405957/docs#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/product/b12405957/docs#application-notes-and-protocols-for-ag-0182-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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